Cas no 630-25-1 (1,2-Dibromotetrachloroethane)

• Product Name: 1,2-Dibromotetrachloroethane
• CAS No: 630-25-1
• MF: C₂Br₂Cl₄
• MW: 325.641395568848
• MDL: MFCD00000780
• CID: 82859
• PubChem ID: 69426
• Update Time: 2025-10-28

1,2-Dibromotetrachloroethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-1,1,2,2-tetrachloroethane
• 1,2-Dibromotetrachloroethane
• Dbtce
• sym-Dibromotetrachloroethane
• Ethane, 1,2-dibromo-1,1,2,2-tetrachloro-
• 0SGG217EFR
• WJUKOGPNGRUXMG-UHFFFAOYSA-N
• 1,2-dibrom-1,1,2,2-tetrachlorethan
• BrCCl2CCl2Br
• 1,2-Dibromotetrachloroethan
• 1,2-dibrom-tetrachlorethane
• 1,2-dibromo-tetrachloroethane
• CS-D1399
• C2Br2Cl4
• AKOS015833896
• FT-0606365
• PB47709
• 1 pound not2-Dibromotetrachloroethane
• SCHEMBL320888
• MFCD00000780
• DTXSID20212209
• 1,1,2,2-tetrachloro-1,2-dibromoethane
• 3-01-00-00190 (Beilstein Handbook Reference)
• EN300-175963
• BCP17397
• AMY6797
• Q27237201
• BRN 1699471
• 630-25-1
• 1,2-Dibromotetrachloroethane, 97%
• SY013422
• 1,2-dibromo-1,1,2,2,-tetrachloroethane
• tetra-chloro-1,2-dibromo-ethane
• D1987
• NS00035259
• 1,2-dibromo-1,1,2,2-tetrachloro-ethane
• Ethane, 1,2-dibromo-tetrachloro-
• AI3-63171
• FS-4013
• UNII-0SGG217EFR
• EINECS 211-136-7
• 1,2-Dibromo-1,1-dichloro-2,2-dichloroethane
• 1,2-Dibromo-1,1,2,2-tetrachloroethane; DBTCE; sym-Dibromotetrachloroethane
• 1,2-Dibromo-1,1,2,2-tetrachloro-ethan
• DTXCID70134700
• 211-136-7

• MDL： MFCD00000780
• Inchi： 1S/C2Br2Cl4/c3-1(5,6)2(4,7)8
• InChI Key： WJUKOGPNGRUXMG-UHFFFAOYSA-N
• SMILES： BrC(C(Cl)(Cl)Br)(Cl)Cl
• BRN： 1699471

Computed Properties

• Exact Mass: 321.71200
• Monoisotopic Mass: 321.712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: 。
• Density: 2.713 g/mL at 25 °C(lit.)
• Melting Point: 215-220 °C (dec.) (lit.)
• Boiling Point: 219 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.5100 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 4.03900
• Solubility: 。

1,2-Dibromotetrachloroethane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：KH9366000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,2-Dibromotetrachloroethane

Chemical Profile of 1,2-Dibromotetrachloroethane (CAS No. 630-25-1)

1,2-Dibromotetrachloroethane (CAS No. 630-25-1) is a halogenated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and reactivity features. This compound, with the molecular formula C₂HBr₂Cl₄, is a member of the class of dibromo compounds and exhibits a high degree of halogenation, making it a valuable intermediate in synthetic chemistry. Its molecular structure consists of a tetrachloroethane backbone with bromine atoms substituting at the 1 and 2 positions, which imparts distinct chemical properties that have been explored in various applications.

The synthesis of 1,2-dibromotetrachloroethane (CAS No. 630-25-1) typically involves the bromination of tetrachloroethane under controlled conditions. This process requires precise control of reaction parameters such as temperature, pressure, and catalyst selection to ensure high yield and purity. The compound's stability under different conditions has been a subject of extensive study, particularly in terms of its behavior in organic reactions and its potential applications in cross-coupling reactions, which are pivotal in modern pharmaceutical synthesis.

In recent years, 1,2-dibromotetrachloroethane (CAS No. 630-25-1) has found utility as a building block in the preparation of more complex molecules. Its high reactivity towards nucleophiles makes it an attractive candidate for constructing carbon-carbon bonds in organic synthesis. Researchers have leveraged its reactivity to develop novel methodologies for the preparation of brominated heterocycles, which are prevalent in many biologically active compounds. The compound's ability to participate in various types of reactions, including radical reactions and metal-catalyzed transformations, has opened up new avenues for synthetic chemists.

The pharmaceutical industry has been particularly interested in 1,2-dibromotetrachloroethane (CAS No. 630-25-1) due to its potential as a precursor for drug candidates. For instance, studies have shown that derivatives of this compound can be functionalized to produce molecules with antimicrobial and anti-inflammatory properties. The halogen atoms present in its structure contribute to its lipophilicity and metabolic stability, which are desirable characteristics for drug molecules. Additionally, the compound's role in the synthesis of antiviral agents has been explored, highlighting its versatility in medicinal chemistry.

From an environmental chemistry perspective, the behavior of 1,2-dibromotetrachloroethane (CAS No. 630-25-1) in aquatic systems has been investigated to understand its potential impact on ecosystems. Studies have examined its degradation pathways under various environmental conditions, revealing that it can undergo photolytic degradation or transform into other halogenated species through biological processes. These findings are crucial for assessing the environmental footprint of this compound and for developing strategies to mitigate any adverse effects.

The industrial applications of 1,2-dibromotetrachloroethane (CAS No. 630-25-1) extend beyond pharmaceuticals and environmental research. It is also used as a flame retardant additive in polymers and plastics due to its ability to enhance fire resistance properties. The compound's stability at high temperatures makes it suitable for applications where thermal stability is critical. Furthermore, its role as a precursor in the production of dyes and pigments has been noted, showcasing its broad utility across multiple industries.

Recent advancements in computational chemistry have enabled more detailed studies on the reactivity and properties of 1,2-dibromotetrachloroethane (CAS No. 630-25-1). Molecular modeling techniques have been employed to predict reaction outcomes and optimize synthetic routes with greater accuracy than traditional experimental methods alone. These computational approaches have not only accelerated research but also provided insights into the mechanistic details of reactions involving this compound.

The safety profile of 1,2-dibromotetrachloroethane (CAS No. 630-25-1) is another critical aspect that has been thoroughly evaluated by researchers. While it is not classified as a hazardous material under standard conditions, proper handling procedures must be followed to minimize exposure risks during synthesis and application. Safety data sheets (SDS) provide comprehensive information on storage conditions, handling precautions, and emergency measures should accidental exposure occur.

In conclusion,1,2-Dibromotetrachloroethane (CAS No. 630-25-1) remains a significant compound in chemical research due to its diverse applications and reactivity profile。 Its role as an intermediate in pharmaceutical synthesis，a flame retardant，and an environmental pollutant underscores its importance across multiple scientific disciplines。 As research continues，new applications and insights into this versatile molecule are expected to emerge，further solidifying its place in the chemical landscape。